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Compound Name: Gallium(III) bromide

Cat. No.: B077593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for

Gallium(III) bromide (GaBr₃), focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Raman spectroscopy. This document is intended to serve as a core resource for

researchers utilizing Gallium(III) bromide in various applications, including as a Lewis acid

catalyst in organic synthesis and in the development of novel materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Direct NMR spectroscopic data for pure Gallium(III) bromide is not extensively reported in the

literature. However, valuable insights can be gleaned from the study of gallium trihalides in

various solvents and from the general principles of gallium NMR. Gallium has two NMR active

nuclei, ⁶⁹Ga and ⁷¹Ga. Both are quadrupolar nuclei, which typically results in broad signals.[1]

Of the two, ⁷¹Ga is the nucleus of choice for NMR studies as it is more sensitive and yields

narrower signals compared to ⁶⁹Ga.[1]

⁷¹Ga NMR Data
In a study of gallium trihalides in liquid ammonia, the ⁷¹Ga NMR spectrum of a solution of

Gallium(III) bromide showed a single resonance. This signal is attributed to the formation of

the hexaamminegallium(III) complex, [Ga(NH₃)₆]³⁺.
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Compound/Species Solvent
Chemical Shift (δ)
[ppm]

Linewidth (Δν₁/₂)
[Hz]

[Ga(NH₃)₆]³⁺ (from

GaBr₃)
Liquid NH₃ ~74 85

Data sourced from a study on gallium trihalides in liquid ammonia.

Note: The chemical shift is referenced to an external standard, typically an aqueous solution of

gallium nitrate. The observed chemical shift is highly dependent on the coordination

environment of the gallium nucleus.

Experimental Protocol: ⁷¹Ga NMR Spectroscopy in
Liquid Ammonia
The following provides a generalized protocol based on the study of gallium trihalides in liquid

ammonia:

Sample Preparation: A sample of anhydrous Gallium(III) bromide is placed in a high-

pressure NMR tube.

Solvent Condensation: Anhydrous liquid ammonia is condensed into the NMR tube at low

temperature (e.g., using a dry ice/acetone bath).

Sealing: The NMR tube is hermetically sealed to maintain the ammonia in its liquid state at

room temperature under its own vapor pressure.

Data Acquisition: ⁷¹Ga NMR spectra are recorded on a suitable NMR spectrometer. Due to

the quadrupolar nature of the ⁷¹Ga nucleus, acquisition parameters should be optimized for

broad signals. This may include using a large spectral width and a short relaxation delay.

Logical Workflow for NMR Analysis of Gallium(III)
Bromide
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Caption: Workflow for ⁷¹Ga NMR analysis of Gallium(III) bromide.

Vibrational Spectroscopy: Infrared (IR) and Raman

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b077593?utm_src=pdf-body-img
https://www.benchchem.com/product/b077593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vibrational spectroscopy provides critical information about the structure of Gallium(III)
bromide. In the gas phase at elevated temperatures, GaBr₃ exists as a monomer with a planar

D₃h structure.[2] In the solid state and at lower temperatures in the gas phase, it primarily

exists as a bridged dimer, Ga₂Br₆.[3]

Infrared (IR) Spectroscopic Data
The infrared spectrum of monomeric Gallium(III) bromide, isolated in a solid argon matrix, has

been reported. The observed absorption bands are consistent with a planar D₃h structure.[2]

Vibrational Mode Wavenumber (cm⁻¹)

ν₃ (E') 355

ν₄ (E') 107

Data for monomeric GaBr₃ in a solid argon matrix.[2]

Raman Spectroscopic Data
Raman spectroscopy is complementary to IR spectroscopy and provides information on the

vibrational modes of both monomeric and dimeric forms of Gallium(III) bromide. While specific

Raman data for solid GaBr₃ was not found in the immediate search, the principles of Raman

spectroscopy are well-established for related gallium halides. For instance, Raman studies of

solid and molten Gallium(III) chloride have been used to identify the presence of dimer

molecules.

Experimental Protocols for Vibrational Spectroscopy
Infrared (IR) Spectroscopy (Matrix Isolation)

This method is used to study the monomeric form of GaBr₃.

Sample Sublimation: Solid Gallium(III) bromide is heated in a furnace to produce a vapor of

monomeric GaBr₃.

Matrix Deposition: The GaBr₃ vapor is co-deposited with a large excess of an inert gas, such

as argon, onto a cold window (e.g., CsI) maintained at cryogenic temperatures (typically
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around 10-20 K).

Spectral Acquisition: The IR spectrum of the solid matrix is recorded using an FTIR

spectrometer. The low temperature and isolation of the molecules in the inert matrix result in

sharp absorption bands.

General Protocol for Solid-State IR and Raman Spectroscopy

Sample Preparation (IR): For solid samples, a common technique is to prepare a KBr

(potassium bromide) pellet. A small amount of the sample is finely ground with dry KBr

powder and then pressed into a thin, transparent disk.[4] Alternatively, a Nujol mull can be

prepared by grinding the sample with a few drops of Nujol (a mineral oil) and placing the

resulting paste between two salt plates (e.g., NaCl or KBr).[5]

Sample Preparation (Raman): Solid samples for Raman spectroscopy typically require

minimal preparation. The crystalline powder can be placed in a sample holder, and the laser

is focused on the sample surface.

Data Acquisition (IR): The prepared sample is placed in the sample compartment of an FTIR

spectrometer, and the spectrum is recorded. A background spectrum of the KBr pellet or

Nujol is also taken and subtracted from the sample spectrum.

Data Acquisition (Raman): The sample is illuminated with a monochromatic laser source.

The scattered light is collected and passed through a spectrometer to generate the Raman

spectrum.

Logical Relationship between Monomeric and Dimeric
GaBr₃
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Caption: Equilibrium between monomeric and dimeric forms of Gallium(III) bromide.

Summary and Conclusions
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This technical guide has compiled the available spectroscopic data for Gallium(III) bromide.

While direct NMR data for the pure compound is sparse, ⁷¹Ga NMR is a viable technique for

probing the coordination environment of gallium in solution. Vibrational spectroscopy (IR and

Raman) is a powerful tool for characterizing the structure of GaBr₃, with distinct spectral

features for its monomeric and dimeric forms. The provided experimental protocols offer a

foundation for researchers to obtain high-quality spectroscopic data for this important gallium

halide. Further research into the solid-state ⁷¹Ga NMR of Gallium(III) bromide would be

beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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